Cas no 26798-33-4 ((4-nitrophenyl)methanethiol)

• Product Name: (4-nitrophenyl)methanethiol
• CAS No: 26798-33-4
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 290020
• PubChem ID: 193619
• Update Time: 2025-08-05

(4-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol,4-nitro-
• 4-Nitrobenzyl Mercaptan
• (4-Nitrophenyl)methanethiol
• 4-Nitrobenzyl thiol
• MFCD00024785
• 26798-33-4
• 4-nitrobenzylmercaptan
• BS-52957
• 4-Nitrobenzylthiol
• 2vo4
• p-nitrobenzylmercaptan
• 6-(4-N-BOC-PIPERAZINE-1-YL)-3-PYRIDINYLBORONICACID
• Nitrobenzylmercaptan
• EN300-117436
• SY344665
• Benzenemethanethiol, 4-nitro-
• (4-Nitrobenzyl)mercaptan, 95%
• 4-Nitrophenyl Methanethiol
• AT13681
• ACFHLWCEZHYYKX-UHFFFAOYSA-N
• CS-0529673
• AKOS006242423
• 4NM
• BBA79833
• hydroxy(oxo)[4-(sulfanylmethyl)phenyl]ammonium
• SCHEMBL971349
• DTXSID40949606
• (4-nitrophenyl)methanethiol

• MDL： MFCD00024785
• Inchi： 1S/C7H7NO2S/c9-8(10)7-3-1-6(5-11)2-4-7/h1-4,11H,5H2
• InChI Key： ACFHLWCEZHYYKX-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.01981
• Monoisotopic Mass: 169.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.285
• Melting Point: 52-56 °C
• Boiling Point: 311.9°Cat760mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.609
• PSA: 43.14

(4-nitrophenyl)methanethiol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on (4-nitrophenyl)methanethiol

Introduction to (4-nitrophenyl)methanethiol (CAS No. 26798-33-4)

(4-nitrophenyl)methanethiol, also known as CAS No. 26798-33-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with the molecular formula C₇H₅NO₂S, has been extensively studied for its unique chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of this compound's structure, reactivity, and functionality.

The synthesis of (4-nitrophenyl)methanethiol typically involves the reaction of 4-nitrobenzaldehyde with thiourea or other sulfur-containing reagents under specific conditions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, a study published in Journal of Organic Chemistry demonstrated that the use of microwave-assisted synthesis significantly reduced reaction time while maintaining high product quality.

(4-nitrophenyl)methanethiol exhibits interesting electronic properties due to the presence of the nitro group and the thiol functional group. The nitro group acts as an electron-withdrawing substituent, which influences the compound's reactivity in various chemical reactions. Recent studies have highlighted its potential as a building block for constructing advanced materials, such as conducting polymers and sensors. For example, a research team from Stanford University reported that incorporating (4-nitrophenyl)methanethiol into polymer networks significantly improved their electrical conductivity and mechanical stability.

In terms of applications, (4-nitrophenyl)methanethiol has shown promise in the field of electronics. Its ability to form self-assembled monolayers (SAMs) on metal surfaces makes it a valuable material for fabricating nanoscale devices. A study published in Nature Materials demonstrated that SAMs formed by (4-nitrophenyl)methanethiol exhibited excellent thermal stability and chemical resistance, making them suitable for use in high-performance electronic devices.

Beyond its electronic applications, (4-nitrophenyl)methanethiol has also been explored for its potential in biotechnology and medicine. The compound's thiol group enables it to participate in redox reactions, which is a critical feature for designing antioxidants and anti-inflammatory agents. Recent research has focused on its ability to modulate cellular signaling pathways, particularly in cancer cells. A study conducted at the University of California revealed that (4-nitrophenyl)methanethiol exhibited selective cytotoxicity against cancer cells, suggesting its potential as a lead compound for anticancer drug development.

The environmental impact of (4-nitrophenyl)methanethiol has also been a topic of interest among researchers. Studies have investigated its biodegradability and toxicity under various environmental conditions. According to a report published in Environmental Science & Technology, the compound demonstrates moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term ecological effects.

In conclusion, (4-nitrophenyl)methanethiol, with its unique chemical properties and diverse applications, continues to be a subject of intense research activity. From electronics to biotechnology, this compound offers immense potential for innovation across multiple disciplines. As researchers continue to uncover new insights into its structure-function relationships and application possibilities, we can expect even more groundbreaking developments in the near future.